(1,3-benzodioxol-5-ylmethyl)(1-methyl-3-phenylpropyl)amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-phenylbutan-2-amine
• InChI: InChI=1S/C18H21NO2/c1-14(7-8-15-5-3-2-4-6-15)19-12-16-9-10-17-18(11-16)21-13-20-17/h2-6,9-11,14,19H,7-8,12-13H2,1H3
• InChI Key: IQQSZVDAPCWOQU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(1-methyl-3-phenylpropyl)amine, commonly known as MDMA or ecstasy, is a psychoactive drug that is popularly used as a recreational drug. However, MDMA has also been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

MDMA has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that MDMA can be used to treat post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA-assisted psychotherapy has been shown to be effective in reducing symptoms of PTSD in patients who have not responded to traditional treatments.

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. Dopamine is a neurotransmitter that is involved in the reward system of the brain, while norepinephrine is involved in the fight or flight response.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of oxytocin, a hormone that is involved in social bonding and trust. MDMA has been shown to increase empathy and social closeness, which may be why it is effective in treating PTSD.

Advantages and Limitations for Lab Experiments

MDMA has several advantages for lab experiments. It is easy to synthesize and can be administered orally. It also has a relatively short half-life, which makes it easier to control the dosage. However, MDMA also has several limitations. It is a controlled substance, which makes it difficult to obtain for research purposes. It also has potential neurotoxic effects, which can be a concern for long-term use.

Future Directions

For MDMA research include the use of MDMA in combination with other psychotherapeutic techniques and the development of MDMA analogs with fewer side effects.

Synthesis Methods

MDMA is synthesized from safrole, a chemical compound found in sassafras oil. The synthesis involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P, a key intermediate. MDP2P is then reduced to MDMA using a reducing agent such as aluminum amalgam.